ABSTRACTThe spilling drop test (SDT) is a non-destructive test that uses passive thermography to characterise the property of the building surfaces to absorb and diffuse water. However, the drops made visible by the evaporation process, show unclear contours that do not allow easy quantification of the wetted area. In this work, three image segmentation methods based on different statistical treatments have been considered in order to estimate the wet area. The information acquired by spilling drop test were also compared with standardised methods for the assessment of moisture in porous geomaterials. In addition, the pore size distribution was assessed by nuclear magnetic resonance. The proposed methods were tested by analysing a set of ancient Roman plasters and modern mock-ups to highlight the ability of the thermographic method to provide useful information in the field of conservation of historical building materials.

ABSTRACTThe knowledge of the amplitude and the spatial distribution of an excitation flux is of great interest for the quantification of heat sources. In this work, the development of a non-contact imaging powermeter based on the association of a bolometer with an infrared camera is described. This powermeter allows, thanks to infrared thermographic measurements and image processing methods, the quantitative estimation of the spatial distribution of the power of the flux delivered by a high-power laser. First, the experimental setup used is described. Then, the complete modelling of the heat transfer within the bolometer using the 3D thermal quadrupole formalism is presented. After that, an inverse method based on the Wiener filter in Fourier-Laplace transform spaces to estimate the spatial distribution of the power flux is described. Finally, power estimation results using two metallic plates as a bolometer are presented and discussed.

ABSTRACTThe paper presents the results of research on the data processing algorithm used to detect material defects using active thermography. The algorithm allows the analysis of thermogram sequences in both time and image domain. In the first stage of the algorithm operation, mathematical morphology or filtered contrast methods are used to remove the uneven heating from the sample, as well as to segment and detect defects using local and global thresholding methods. In the next stage, it is possible to determine the number of defects as well as automatically estimate their depth and characteristics (insulator/conductor) in relation to the background material (material without defect). The presented algorithm was tested on two material samples, i.e. PMMA and Expanded PVC, for two phases of the thermal process, i.e. heating and cooling. The study found that the best defect detection and characterisation results are obtained when processing thermographic data from the cooling phase in combination with a Top Hat morphological transformation, local thresholding (for defect detection), and relative incremental filtered contrast (for defect size estimation).

ABSTRACTEarly diagnosis systems have vital importance to monitor and follow-up the conditions of neonates. Thermal imaging as a non-invasive and non-contact method has been used to monitor neonates for over decades. In this study, we train a convolutional neural network (CNN) model that classifies medical thermograms as healthy and unhealthy using real neonatal thermal images captured within a year from the Neonatal Intensive Care Unit (NICU), Faculty of Medicine at Selcuk University, Turkey. The trained model achieved 99.91% accuracy for train, 99.47% accuracy for validation, and 99.82% accuracy for test data. The test data were never used during training. Although the trained model achieves over 99% accuracy, how it works was not known because of the CNNs’ ”Black-Box” nature. The four visual Explainable Artificial Intelligence methods that are GradCAM, GradCAM++, LayerCAM, and EigenCAM and a new ensemble visual explanation method named CodCAM are used to visualise the important parts of the neonatal thermal images for classification. Therefore, medical specialists are going to know which regions of the thermograms (i.e. parts of the neonates) affect the trained CNN’s decision so as to build trust in AI models and evaluate the results.

ABSTRACTMetabolic syndrome (MetS) is positively correlated to visceral adipose tissue (VAT) because it secretes substances responsible for metabolic changes. Brown adipose tissue (BAT) has been identified as a major player in regulating body metabolism and reducing MetS risk factors. This study aims to analyze the association of MetS risk factors with BAT activation evaluated by infrared thermography (IRT) in adult men. A sample of 118 men was evaluated in body composition, hemodynamics, biochemical tests and skin temperature (Tskin) acquisition by IRT. Dependent and independent Student’s t-test, Person’s correlation and binary logistic regression were applied. Men classified as high BAT temperature variation had a higher supraclavicular Tskin (SCVT) and better metabolic indicators than those classified as a low group. Significant inverse correlations between ∆SCVT and age, body mass, VAT, triglycerides (TG), waist circumference (WC) and glucose (GL) variables were found. Model 2 with TG and VAT categorized was statistically significant. TG (OR = 20.260;IC = 2.529–162.278) and VAT (OR = 2.651;IC = 1.176–5.979) were significant predictors. We concluded men classified with low BAT temperature variation, have a higher risk of MetS when compared to those with a high BAT temperature variation. TG and VAT are predictors of BAT thermogenesis, allowing IRT to analyze the increase of MetS risk factors.

Published in Quantitative InfraRed Thermography Journal (Vol. 19, No. 4, 2022)

ABSTRACTNew experimental technique, based on IR thermography, is proposed to measure the surface pressure for dilute monomolecular films of surfactants on a liquid surface. The surfactant molecules are distributed unevenly along the surface, which leads to the formation of surface regions of two kinds. Part of the surface is covered with surfactant film, which suppresses the surface renewal and inhibits the heat transfer between the surface and the bulk liquid. Thus, these regions possess lower temperature compared to the rest of the surface, free of surfactant and exhibiting both buoyant and thermocapillary convection. High sensitivity of the modern IR cameras allows the measurement of the temperature difference between the surface regions, from which the surface pressure can be derived. Experiments with myristic acid are performed for different values of the surface temperature and mean concentration of the surfactant. The results demonstrate that it is possible to measure the surface pressure for liquid-expanded films with area per molecule up to 500\char1972. The derived parameters of 2D van der Waals gas are in agreement with published data . The proposed technique can also be used to compare the contamination level in dilute films of insoluble and soluble surfactants.

ABSTRACTThe coating of materials has grown to an important treatment for improving functionality and appearance of components. A decisive factor for a reliable and consistent performance in its field of application is the layer thickness of coated materials. Consequently, monitoring and controlling the thickness, especially the homogeneity of the coating, represent relevant tasks on a large scope. Active thermography has been established as a method for quality monitoring, but excitation sources for conventional lock-in thermography are either very expensive or relatively inert. Commonly used excitation sources for pulse thermography have a high responsiveness, but a lower signal-to-noise-ratio (SNR) usually confines the result. In this paper, a novel approach is presented where the sample is periodically excited with consecutive pulses and submitted to a lock-in evaluation. This so-called pulsed lock-in thermography offers a less expensive and reproducible way for non-destructive testing and has the potential for large-area measurement of the thickness of coatings.

ABSTRACTThis paper is a tribute to Dr. Ermanno Grinzato, who passed away 10 years ago (1952–2012). We will review the original research and contributions that Dr. Grinzato made to infrared thermographic non-destructive testing and data analysis. Dr. Grinzato proposed and developed some novel techniques, including the evaluation of construction quality in civil engineering, the inspection of art objects, the detection of corrosion, etc. A number of his original concepts were further developed into new application areas, such as ultrasonic infrared thermography. Dr. Grinzato was on the organising committees of both the Thermosense (SPIE) and QIRT conferences, the leading conferences on the applications of infrared technology. He collaborated with other researchers around the world and was respected by all.

ABSTRACTNon-alcoholic fatty liver disease (NAFLD) causes accumulation of excess fat in the liver affecting people who drink little to no alcohol. Non-alcoholic steatohepatitis (NASH) is an aggressive form of fatty liver disease (inflammation in the liver), may progress to cirrhosis and liver failure. Liver function tests, ultrasound (US) and magnetic resonance imaging (MRI) are used to help diagnose and monitor liver disease or damage. In this study, the feasibility of medical infrared thermal imaging (MITI) in automatic detection of NAFLD was investigated, and 167 MITI images (44 positive) from 32 patients (7 positive) were evaluated using image processing and classification methods. Convolutional neural network (CNN) architectures and texture analysis methods were used in the feature selection phase. After feature selection and binary classification, the highest values from different setups for recall, f-score, specificity, accuracy, and area-under-curve (AUC) were 1.00, 1.00, 0.83, 1.0, 0.94, and 0.92, respectively. The highest values were achieved by CNN based methods on different datasets, however, texture analysis method performed lower. Here, it is shown that some of the CNN architectures have high potential on extracting features from thermal images. Finally, machine and deep learning approaches can be combined in detecting NAFLD using infrared thermal images.